Cas no 1020253-16-0 (2-Bromo-6-chloro-3-hydroxypyridine)

2-Bromo-6-chloro-3-hydroxypyridine is a halogenated hydroxypyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromo and chloro groups at the 2- and 6-positions alongside a hydroxyl group at the 3-position, makes it a versatile intermediate for constructing complex heterocyclic frameworks. The compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations due to its reactive halogen sites. Its structural features also enable modifications for drug discovery, agrochemical development, and material science applications. High purity grades ensure consistent performance in synthetic workflows. Proper handling and storage are recommended due to its sensitivity to moisture and light.
2-Bromo-6-chloro-3-hydroxypyridine structure
1020253-16-0 structure
Product Name:2-Bromo-6-chloro-3-hydroxypyridine
CAS No:1020253-16-0
MF:C5H3BrClNO
MW:208.440419435501
MDL:MFCD09972190
CID:856860
PubChem ID:46738682
Update Time:2025-05-27

2-Bromo-6-chloro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-chloropyridin-3-ol
    • ((4-Bromo-3-methylphenyl)carbonyl)morpholine
    • (4-Bromo-3-methylphenyl)(morpholino)methanone
    • (3-Bromobenzoyl)pyrrolidine
    • (3-Bromophenyl)(pyrrolidin-1-yl)methanone
    • (4-Bromo-2-fluorophenyl)(4-methoxybenzyl)sulfane
    • S-(4-Methoxybenzyl) 4-bromo-2-fluorothiopheno
    • 2-Bromo-6-chloro-3-hydroxypyridine
    • CS-0194511
    • EN300-379203
    • DTXSID70674338
    • FHKFKPWGFUMBAM-UHFFFAOYSA-N
    • AKOS015835830
    • 2-Bromo-6-chloro-pyridin-3-ol
    • 3-Pyridinol, 2-bromo-6-chloro-
    • SCHEMBL12162531
    • 1020253-16-0
    • MFCD09972190
    • E90330
    • DB-083243
    • BS-19203
    • VQB25316
    • MDL： MFCD09972190
    • Inchi： 1S/C5H3BrClNO/c6-5-3(9)1-2-4(7)8-5/h1-2,9H
    • InChI Key： FHKFKPWGFUMBAM-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC=C(N=1)Cl)O

Computed Properties

  • Exact Mass: 206.90900
  • Monoisotopic Mass: 206.90865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.908±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (6.3 g/l) (25 º C),
  • PSA: 33.12000
  • LogP: 2.20310

2-Bromo-6-chloro-3-hydroxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-6-chloro-3-hydroxypyridine Pricemore >>

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